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Introduction

Tetryl (2,4,6-trinitrophenyl-N-methylnitramine) is a sensitive secondary high explosive that has
been historically used in detonators and as a booster for other explosives.[1] A thorough
understanding of its sensitivity to external stimuli such as impact, friction, and heat is
paramount for ensuring safety during its handling, storage, and disposal. These application
notes provide a detailed experimental design and protocols for the systematic study of Tetryl's
sensitivity.

The following protocols are based on internationally recognized and standardized test
methods, including the BAM (Bundesanstalt fir Materialforschung und -prtifung) Fallhammer
for impact sensitivity and the BAM Friction Test for friction sensitivity. Thermal sensitivity is
assessed using Differential Scanning Calorimetry (DSC), a powerful technique for
characterizing the thermal behavior of energetic materials.[2][3][4]

Experimental Design

The experimental design focuses on quantifying Tetryl's sensitivity to three primary stimuli:
impact, friction, and thermal energy. The objective is to determine the threshold at which Tetryl
undergoes decomposition or explosion under controlled laboratory conditions.

Variables and Controls:
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» Independent Variables:

o Impact Energy (Joules)

o Frictional Force (Newtons)

o Temperature (°C) and Heating Rate (°C/min)
» Dependent Variables:

o Initiation of reaction ( go/no-go )

o Decomposition temperature and enthalpy

e Controls:

o Sample mass and preparation will be kept consistent for each test.

o Environmental conditions (temperature and humidity) will be monitored and recorded.

o The physical state and purity of the Tetryl sample will be characterized prior to testing.

Data Presentation

Quantitative data from the sensitivity tests should be summarized for clear comparison.
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Sensitivity .
Test Method Result Units
Parameter
Impact Sensitivity
BAM Fallhammer TBD cm
(Hs0)
Impact Energy (Eso) BAM Fallhammer TBD J
Friction Sensitivity BAM Friction Test TBD N
Onset of
N DSC TBD °C
Decomposition
Peak Exotherm
DSC TBD °C
Temperature
Enthalpy of
N DSC TBD Jig
Decomposition

TBD: To be determined through experimentation.

Experimental Protocols
Impact Sensitivity: BAM Fallhammer Test

This test determines the impact energy required to cause a reaction in a sample of Tetryl. The

result is often expressed as the Hso value, the height from which a drop weight causes a

reaction in 50% of trials.[5]

Apparatus:

Steel anvil and striker assembly.

Remote release mechanism.

Sample holder (e.qg., steel cylinders and guide rings).

Safety shield and sound/light detection system.

BAM Fallhammer apparatus with a range of drop weights (e.g., 1 kg, 5 kg).
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Procedure:

o Sample Preparation: A small, precisely weighed amount of Tetryl (typically around 40 mg) is
placed in the sample holder.[6]

o Apparatus Setup: The sample holder is placed on the anvil. The desired drop weight is
selected and placed in the guide rails.

o Test Execution:
o The test area is cleared, and the safety shield is in place.
o The drop weight is raised to a predetermined height.
o The weight is released remotely, allowing it to fall and strike the sample.

e Observation: The outcome is recorded as a "go" (reaction, indicated by sound, flash, or
smoke) or "no-go" (no reaction).

o Data Analysis (Up-and-Down Method):
o If a"go" is observed, the drop height is decreased for the next trial.
o If a"no-go" is observed, the drop height is increased.

o This is repeated for a statistically significant number of trials (typically 20-50) to determine
the Hso value.

Friction Sensitivity: BAM Friction Test

This method assesses the sensitivity of Tetryl to frictional stimuli.
Apparatus:

* BAM friction apparatus with a porcelain plate and porcelain peg.
o Aset of calibrated weights to apply a normal force.

o Motor-driven carriage for the porcelain plate.
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Procedure:

Sample Preparation: A small amount of Tetryl (approximately 10 mm?) is spread evenly on
the porcelain plate.[7]

e Apparatus Setup: The porcelain plate with the sample is placed on the carriage. The
porcelain peg is positioned on the sample, and a specific load is applied using the weighted
arm.

o Test Execution: The motor is activated, causing the porcelain plate to move back and forth
under the stationary, weighted peg once over a distance of 10 mm.[7][8]

» Observation: The outcome is observed for any sign of reaction (e.g., spark, flame, crackling
sound, or smoke).

» Data Analysis: The test is repeated six times at a given load. If no reaction is observed, the
load is increased. The friction sensitivity is reported as the lowest load at which a reaction
occurs in at least one of six trials.[8]

Thermal Sensitivity: Differential Scanning Calorimetry
(DSC)

DSC is used to measure the heat flow to or from a sample as a function of temperature or time,
providing information on thermal stability and decomposition kinetics.[2][4]

Apparatus:

Differential Scanning Calorimeter.

Sample pans (typically aluminum, sealed for explosives).

Crimping press for sealing the pans.

Inert purge gas (e.g., nitrogen).

Procedure:
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o Sample Preparation: A small, accurately weighed sample of Tetryl (typically 0.5-2.0 mg) is
placed into a sample pan and hermetically sealed.[9]

o Apparatus Setup: The sealed sample pan and an empty reference pan are placed in the
DSC cell.

» Test Execution:
o The DSC cell is purged with an inert gas.

o Atemperature program is initiated, typically involving heating the sample at a constant rate
(e.g., 5, 10, 15, and 20 °C/min) over a specified temperature range (e.g., 50 °C to 300 °C).

o Data Acquisition: The heat flow to the sample is continuously measured and recorded as a
function of temperature.

o Data Analysis: The resulting DSC thermogram is analyzed to determine:

o The onset temperature of decomposition (the temperature at which the exothermic
decomposition begins).

o The peak temperature of the exothermic event.

o The enthalpy of decomposition (the total energy released, calculated from the area under
the exothermic peak).

o Kinetic parameters of decomposition can be calculated using methods like the Kissinger
method by performing the experiment at multiple heating rates.

Visualizations
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Caption: Experimental workflow for assessing Tetryl's sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://en.wikipedia.org/wiki/Tetryl
https://apps.dtic.mil/sti/tr/pdf/ADA320678.pdf
https://repository.tno.nl/SingleDoc?docId=11574
https://repository.tno.nl/SingleDoc?docId=11574
https://www.chimia.ch/chimia/article/download/2004_394/3153/13838
https://apps.dtic.mil/sti/tr/pdf/ADA119982.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Impact_Sensitivity_Testing_of_Octol.pdf
https://etusersgroup.org/un-friction-bam
http://www.utec-corp.com/wp-content/uploads/2021/02/BAM.pdf
https://www.instructables.com/How-to-Perform-a-Differential-Scanning-Calorimetry/
https://www.instructables.com/How-to-Perform-a-Differential-Scanning-Calorimetry/
https://www.benchchem.com/product/b1194171#experimental-design-for-studying-tetryl-s-sensitivity
https://www.benchchem.com/product/b1194171#experimental-design-for-studying-tetryl-s-sensitivity
https://www.benchchem.com/product/b1194171#experimental-design-for-studying-tetryl-s-sensitivity
https://www.benchchem.com/product/b1194171#experimental-design-for-studying-tetryl-s-sensitivity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1194171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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